Cas no 1645311-67-6 (N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide)

• Product Name: N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide
• CAS No: 1645311-67-6
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 6387810
• PubChem ID: 86791256
• Update Time: 2025-06-13

N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1645311-67-6
• AKOS030713576
• Z1677896962
• N-(1-CYANO-2-METHYLCYCLOPENTYL)-2-CYCLOPROPYL-2-(PYRROLIDIN-1-YL)ACETAMIDE
• N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide
• EN300-6585812

• Inchi： 1S/C16H25N3O/c1-12-5-4-8-16(12,11-17)18-15(20)14(13-6-7-13)19-9-2-3-10-19/h12-14H,2-10H2,1H3,(H,18,20)
• InChI Key： FWAZMCJEQQEGFK-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)N1CCCC1)NC1(C#N)CCCC1C

Computed Properties

• Exact Mass: 275.199762429g/mol
• Monoisotopic Mass: 275.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide

Comprehensive Overview of N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide (CAS No. 1645311-67-6)

N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide (CAS No. 1645311-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's intricate molecular architecture, featuring a cyano group, cyclopropyl moiety, and pyrrolidine ring, makes it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold for modulating enzyme activity or receptor interactions.

In recent years, the demand for novel heterocyclic compounds like N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's structural versatility allows for derivatization, enabling scientists to explore its pharmacokinetic properties and therapeutic potential. Its CAS No. 1645311-67-6 serves as a critical identifier in chemical databases, facilitating global collaboration among researchers.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Current literature suggests that N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide can be synthesized via multi-step organic reactions, including cyclization, amidation, and nucleophilic substitution. Optimizing these processes is a hot topic in green chemistry circles, as researchers aim to reduce waste and improve yield.

The pyrrolidin-1-ylacetamide core of this molecule is particularly noteworthy, as similar structures have shown promise in central nervous system (CNS) drug development. While CAS No. 1645311-67-6 itself is not yet clinically approved, its analogs are being investigated for their ability to cross the blood-brain barrier—a key consideration for neurotherapeutics. This connection to neurological research aligns with growing public interest in brain health and cognitive enhancers.

From a materials science perspective, the cyclopropyl group in N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide introduces interesting steric constraints that could influence polymer properties when incorporated into specialty materials. This application potential resonates with current industry trends toward high-performance polymers for electronics and coatings.

Analytical characterization of CAS No. 1645311-67-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and three-dimensional configuration—critical data for researchers comparing computational predictions with experimental results. The growing integration of AI in molecular modeling has made such validations even more valuable.

Environmental considerations surrounding N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide are also gaining attention. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are subjects of ongoing study, particularly in light of increasing regulatory focus on chemical sustainability. This aligns with broader public concerns about green manufacturing and eco-friendly chemicals.

The patent landscape for compounds related to CAS No. 1645311-67-6 shows active development, particularly in areas of small molecule therapeutics and crop protection agents. Intellectual property searches reveal that structural modifications of this core scaffold are being explored for various indications, reflecting the compound's diverse application potential.

In analytical chemistry, N-(1-Cyano-2-methylcyclopentyl)-2-cyclopropyl-2-pyrrolidin-1-ylacetamide serves as an interesting case study for chromatographic method development, especially in chiral separations due to its stereocenters. This application is particularly relevant given the pharmaceutical industry's need for enantiopure compounds and regulatory requirements for isomer characterization.

Looking forward, research on CAS No. 1645311-67-6 and its derivatives is expected to expand, particularly in the context of fragment-based drug discovery and combinatorial chemistry. The compound's balanced lipophilicity and molecular weight make it suitable for these modern approaches to lead compound identification.